![molecular formula C10H8N2O3 B8028050 2-Methoxy-3-nitroquinoline](/img/structure/B8028050.png)
2-Methoxy-3-nitroquinoline
Overview
Description
2-Methoxy-3-nitroquinoline is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxy-3-nitroquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxy-3-nitroquinoline including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties :
- Zhao, Lei, and Guo (2017) synthesized 4-Chloro-6-methoxy-2-methyl-3-nitroquinoline, which is a derivative of 2-Methoxy-3-nitroquinoline, using simple experimental operations and mild reaction conditions suitable for large-scale studies, achieving a yield of 85% (Zhao, Lei, & Guo, 2017).
- Lamberth et al. (2014) used 2,2,3-Tribromopropanal for the transformation of 4-nitro- and 4-methoxyanilines into 3-bromo-6-methoxyquinolines, which are structurally related to 2-Methoxy-3-nitroquinoline (Lamberth et al., 2014).
Biological Applications and Potential Therapeutic Uses :
- Bünz, Heber, and Ravens (1993) explored N-Methoxyquinolinium salts, closely related to 2-Methoxy-3-nitroquinoline, as potential cardiotonic agents, showing structure-activity relationships important for cardiotonic effects (Bünz, Heber, & Ravens, 1993).
- Khan et al. (2017) studied the inhibition of mild steel corrosion by compounds including methoxyquinoline derivatives, highlighting their potential as corrosion inhibitors (Khan et al., 2017).
- Morrell et al. (2007) investigated indenoisoquinoline analogues with nitro and methoxy groups for topoisomerase I inhibition, suggesting a significant role for these groups in enhancing biological activity and cytotoxicity (Morrell et al., 2007).
Structural and Crystallographic Analysis :
- Sax, Desiderato, and Dakin (1969) conducted a three-dimensional X-ray analysis of a substance closely related to 2-Methoxy-3-nitroquinoline, revealing intricate details about its crystalline structure (Sax, Desiderato, & Dakin, 1969).
properties
IUPAC Name |
2-methoxy-3-nitroquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-15-10-9(12(13)14)6-7-4-2-3-5-8(7)11-10/h2-6H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXKHEYYXMJHZER-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=CC=CC=C2C=C1[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-3-nitroquinoline oh-form, me ether |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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